1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine

• IUPAC Name: [3-[4-(4-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C21H25FN4O/c22-17-6-8-18(9-7-17)24-12-14-25(15-13-24)19-4-3-11-26(16-19)21(27)20-5-1-2-10-23-20/h1-2,5-10,19H,3-4,11-16H2
• InChI Key: QKNLPTOFEMBLQL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=N2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H25FN4O
• Molecular Weight: 368.4 g/mol

Description

1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine is complex and not fully understood. However, it is believed to act as a partial agonist at dopamine and serotonin receptors, and as an antagonist at norepinephrine receptors. This results in a complex interplay of neurotransmitter signaling that can have a variety of effects on neuronal activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine are also complex and not fully understood. However, it has been shown to have a number of effects on neuronal activity, including increasing dopamine and serotonin release, enhancing synaptic plasticity, and modulating neuronal excitability. These effects may have implications for a variety of physiological and pathological processes, including addiction, depression, and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine in lab experiments is its high affinity for a number of neurotransmitter receptors. This makes it a potentially useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation is that its mechanism of action is complex and not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine. One area of interest is its potential applications in the treatment of addiction, depression, and other psychiatric disorders. Another area of interest is its potential use as a tool for studying the role of neurotransmitter receptors in various physiological and pathological processes. Additionally, further research is needed to better understand the mechanism of action of 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine and its effects on neuronal activity.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine involves the reaction of 1-(4-fluorophenyl)piperazine with 1-(2-pyridinylcarbonyl)-3-piperidinyl chloride. The reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified using column chromatography to obtain pure 1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine.

Scientific Research Applications

1-(4-fluorophenyl)-4-[1-(2-pyridinylcarbonyl)-3-piperidinyl]piperazine has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for a number of neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes it a potentially useful tool for studying the role of these receptors in various physiological and pathological processes.